Cas no 64415-15-2 (2-Naphthalenecarboxylicacid, 4-(aminosulfonyl)-1-hydroxy-)

• Product Name: 2-Naphthalenecarboxylicacid, 4-(aminosulfonyl)-1-hydroxy-
• CAS No: 64415-15-2
• MF: C₁₁H₉NO₅S
• MW: 267.257861852646
• CID: 509792
• Update Time: 2026-04-29

2-Naphthalenecarboxylicacid, 4-(aminosulfonyl)-1-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarboxylicacid, 4-(aminosulfonyl)-1-hydroxy-
• 1-hydroxy-4-sulfamoylnaphthalene-2-carboxylic acid
• 4-Aminosulfonyl-1-hydroxy-2-naphthoicacid
• 4-Aminosulphonyl-1-hydroxy-2-naphthoic acid
• 1-hydroxy-4-sulfamoyl-2-naphthoic acid
• AC1L3YHF
• NCIStruc1_001970
• NSC122281
• NSC-122281

Computed Properties

• Exact Mass: 266.01234
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.5

Experimental Properties

• Density: 1.4895 (rough estimate)
• Melting Point: 225°C
• Refractive Index: 1.4790 (estimate)
• PSA: 120.52
• LogP: 2.67210

2-Naphthalenecarboxylicacid, 4-(aminosulfonyl)-1-hydroxy- Security Information

• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S24/25